Cas no 142022-60-4 (Benzene,1,2,3-trichloro-5-(4-nitrophenoxy)-)

• Product Name: Benzene,1,2,3-trichloro-5-(4-nitrophenoxy)-
• CAS No: 142022-60-4
• MF: C₁₂H₆Cl₃NO₃
• MW: 318.539940357208
• CID: 230131
• PubChem ID: 3025759
• Update Time: 2025-04-19

Benzene,1,2,3-trichloro-5-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3-trichloro-5-(4-nitrophenoxy)-
• 1,2,3-trichloro-5-(4-nitrophenoxy)benzene
• 142022-60-4
• Diphenyl ether, 3,4,5-trichloro-4'-nitro
• Benzene, 1,2,3-trichloro-5-(4-nitrophenoxy)-
• DTXSID00161928
• NS00120896
• CYTQSKBPAYNKCG-UHFFFAOYSA-N

• Inchi： 1S/C12H6Cl3NO3/c13-10-5-9(6-11(14)12(10)15)19-8-3-1-7(2-4-8)16(17)18/h1-6H
• InChI Key： CYTQSKBPAYNKCG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 316.94148
• Monoisotopic Mass: 316.941326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37